Cas no 107871-20-5 (tert-butyl 2-amino-5,5,5-trifluoropentanoate)
107871-20-5 structure
Product Name:tert-butyl 2-amino-5,5,5-trifluoropentanoate
CAS No:107871-20-5
MF:C9H16F3NO2
MW:227.224053382874
MDL:MFCD25955236
CID:3589400
PubChem ID:83225772
Update Time:2025-04-22
tert-butyl 2-amino-5,5,5-trifluoropentanoate Chemical and Physical Properties
Names and Identifiers
-
- Norvaline, 5,5,5-trifluoro-, 1,1-dimethylethyl ester
- tert-butyl 2-amino-5,5,5-trifluoropentanoate
- AKOS021547918
- EN300-23645866
- PVWBNTUXTYLPOB-UHFFFAOYSA-N
- 107871-20-5
-
- MDL： MFCD25955236
- Inchi： 1S/C9H16F3NO2/c1-8(2,3)15-7(14)6(13)4-5-9(10,11)12/h6H,4-5,13H2,1-3H3/t6-/m0/s1
- InChI Key： PVWBNTUXTYLPOB-LURJTMIESA-N
- SMILES： C(OC(C)(C)C)(=O)[C@H](CCC(F)(F)F)N
Computed Properties
- Exact Mass: 227.11331324Da
- Monoisotopic Mass: 227.11331324Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52.3Ų
tert-butyl 2-amino-5,5,5-trifluoropentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-23645866-0.05g |
tert-butyl 2-amino-5,5,5-trifluoropentanoate |
107871-20-5 | 95% | 0.05g |
$707.0 | 2024-06-19 | |
| Enamine | EN300-23645866-0.1g |
tert-butyl 2-amino-5,5,5-trifluoropentanoate |
107871-20-5 | 95% | 0.1g |
$741.0 | 2024-06-19 | |
| Enamine | EN300-23645866-0.25g |
tert-butyl 2-amino-5,5,5-trifluoropentanoate |
107871-20-5 | 95% | 0.25g |
$774.0 | 2024-06-19 | |
| Enamine | EN300-23645866-0.5g |
tert-butyl 2-amino-5,5,5-trifluoropentanoate |
107871-20-5 | 95% | 0.5g |
$809.0 | 2024-06-19 | |
| Enamine | EN300-23645866-1.0g |
tert-butyl 2-amino-5,5,5-trifluoropentanoate |
107871-20-5 | 95% | 1.0g |
$842.0 | 2024-06-19 | |
| Enamine | EN300-23645866-2.5g |
tert-butyl 2-amino-5,5,5-trifluoropentanoate |
107871-20-5 | 95% | 2.5g |
$1650.0 | 2024-06-19 | |
| Enamine | EN300-23645866-5.0g |
tert-butyl 2-amino-5,5,5-trifluoropentanoate |
107871-20-5 | 95% | 5.0g |
$2443.0 | 2024-06-19 | |
| Enamine | EN300-23645866-10.0g |
tert-butyl 2-amino-5,5,5-trifluoropentanoate |
107871-20-5 | 95% | 10.0g |
$3622.0 | 2024-06-19 | |
| Enamine | EN300-23645866-1g |
tert-butyl 2-amino-5,5,5-trifluoropentanoate |
107871-20-5 | 1g |
$842.0 | 2023-09-15 | ||
| Enamine | EN300-23645866-5g |
tert-butyl 2-amino-5,5,5-trifluoropentanoate |
107871-20-5 | 5g |
$2443.0 | 2023-09-15 |
tert-butyl 2-amino-5,5,5-trifluoropentanoate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
107871-20-5 (tert-butyl 2-amino-5,5,5-trifluoropentanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
